Cas no 820-10-0 (DL-Methionine sulfone)

DL-Methionine sulfone structure

Product name:DL-Methionine sulfone

CAS No:820-10-0

MF:C₅H₁₁NO₄S

MW:181.21014046669

MDL:MFCD00025079

CID:83103

PubChem ID:69961

DL-Methionine sulfone Chemical and Physical Properties

Names and Identifiers

- dl-methionine sulfone
- DL-methionine S-dioxide
- Methioninesulfone
- Butyric acid, 2-amino-4-(methylsulfonyl)-, DL-
- DL-2-AMINO-4-(METHYLSULFONYL)BUTANOIC ACID
- <small>DL<
- 2-Amino-4-(methylsulfonyl)butyric Acid
- 2-Amino-4-(methylsulfonyl)butanoic acid
- Methionine sulfone
- Butanoic acid, 2-amino-4-(methylsulfonyl)-
- D,L-Methionine sulfone
- Methionine, S,S-dioxide
- H-D-Met(O)-OH
- 2-amino-4-methylsulfonylbutanoic acid
- UCUNFLYVYCGDHP-UHFFFAOYSA-N
- methionine s,s-dioxide
- L-Lobamine Sulfone
- Butanoic acid, 2-amino-4-(methylsulfonyl)- (9CI)
- Butyric acid, 2-amino-4-(methylsulfonyl)-, DL- (8CI)
- (±)-Methionine sulfone
- 2-Amino-4-methanesulfonylbutanoic acid
- DL-Methionine S,S-dioxide
- NSC 62968
- CHEBI:132188
- 2-amino-4-methylsulfonyl-butanoic acid
- 2-azanyl-4-methylsulfonyl-butanoic acid
- HY-W141863
- dl-2-Amino-4-(methylsulfonyl)butyric acid
- A840231
- SY027489
- AKOS005422653
- MFCD00025079
- Butanoic acid, 2-amino-4-(methylsulfonyl)-, (.+/-.)-
- DTXSID50875588
- 1118-85-0
- M0100
- EINECS 212-466-4
- 2-Amino-4-methanesulfonyl-butyric acid
- 820-10-0
- 5503K54L0R
- CS-0201659
- AB01460
- 2-Amino-4-(methylsulfonyl)butanoic acid #
- EN300-29681
- FT-0627957
- 2-amino-4-(methanesulfonyl)butanoic acid
- FT-0632977
- Q27261252
- LS-08310
- NCIOpen2_000242
- 2-Amino-4-(methylsulfonyl)butanoicacid
- A837729
- DL-Methionine sulfone, >=99.0% (NT)
- FT-0639719
- D91280
- AI3-52410
- NSC-62968
- NS00041943
- UNII-5503K54L0R
- SCHEMBL204462
- NSC62968
- METHIONINE SULFONE, DL-
- H-Met(O2)-OH
- (+/-)-Methionine sulfone; DL-Methionine sulfone
- DB-056564
- ALBB-025046
- DB-049767
- DB-055728
- STK246910
- DL-Methionine sulfone
- MDL： MFCD00025079
- Inchi： 1S/C5H11NO4S/c1-11(9,10)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
- InChI Key： UCUNFLYVYCGDHP-UHFFFAOYSA-N
- SMILES： O=C(C(CCS(C)(=O)=O)N)O

Computed Properties

Exact Mass: 181.04087901g/mol
Monoisotopic Mass: 181.04087901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -3.1
Topological Polar Surface Area: 106

Experimental Properties

Color/Form: Not determined
Melting Point: ~250 °C (dec.)
Solubility: Not determined

DL-Methionine sulfone Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： 22-24/25
TSCA：Yes

DL-Methionine sulfone Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-29681-0.5g	2-amino-4-methanesulfonylbutanoic acid	820-10-0		0.5g	$25.0	2023-09-06
Enamine	EN300-29681-0.25g	2-amino-4-methanesulfonylbutanoic acid	820-10-0		0.25g	$24.0	2023-09-06
Cooke Chemical	T9308130-5g	DL-Methionine Sulfone	820-10-0	>99.0%(T)	5g	RMB 784.00	2025-02-20
abcr	AB147202-1 g	DL-Methionine sulfone, 98% (H-DL-Met(O2)-OH); .	820-10-0	98%	1 g	€64.10	2023-07-20
Enamine	EN300-29681-5g	2-amino-4-methanesulfonylbutanoic acid	820-10-0		5g	$87.0	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D863216-250mg	DL-Methionine Sulfone	820-10-0	≥99%(T)	250mg	￥85.00	2022-01-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X64715-1g	2-amino-4-(methylsulfonyl)butanoic acid	820-10-0	≥99%(T)	1g	¥278.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X64715-250mg	2-amino-4-(methylsulfonyl)butanoic acid	820-10-0	≥99%(T)	250mg	¥78.0	2023-09-05
TRC	D525453-100mg	Dl-Methionine Sulfone	820-10-0		100mg	$ 81.00	2023-09-07
Enamine	EN300-29681-5.0g	2-amino-4-methanesulfonylbutanoic acid	820-10-0		5.0g	$2899.0	2023-02-14

DL-Methionine sulfone Production Method

Synthetic Circuit 1

59-51-8

820-10-0

Reaction Conditions

1.1 Catalysts: 2,2,2-Trifluoroethaneperoxoic acid

Reference

Peroxytrifluoroacetic acid oxidation of sulfides to sulfoxides and sulfones

Venier, Clifford G.; Squires, Thomas G.; Chen, Yu Ying; Smith, Barbara F., Journal of Organic Chemistry, 1982, 47(19), 3773-4

Synthetic Circuit 2

59-51-8

820-10-0

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen peroxide Solvents: Water ; 60 °C; 3 h, 70 °C

Reference

Reactions 2-amino-4-(methylthio)butanoic acid and its analogs with phenyl isothiocyanate

Strunin, B. P.; Maslennikov, E. I.; Guseinov, F. I.; Sapozhnikov, Yu. E., Bashkirskii Khimicheskii Zhurnal, 2003, 10(3), 19-21

Synthetic Circuit 3

59-51-8

820-10-0

Reaction Conditions

1.1 Reagents: Chloramine B

Reference

Oxidation of methionine by sodium N-chlorobenzene sulphonamide in hydrochloric acid medium: a kinetic study

Mallamma; Ananda, S.; Rangaswamy, Asian Journal of Chemistry, 2001, 13(2), 543-549

Synthetic Circuit 4

63-68-3

820-10-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide , 1-(p-Toluenesulfonyl)imidazole , Hydrogen peroxide Solvents: Methanol , Water

Reference

Sulfonic peracids. III. Heteroatom oxidation and chemoselectivity

Kluge, R.; Schulz, M.; Liebsch, S., Tetrahedron, 1996, 52(16), 5773-82

Synthetic Circuit 5

62697-73-8

820-10-0

Reaction Conditions

1.1 Solvents: Water ; 90 °C
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 1 h, 90 °C

Reference

Optimization of conditions for synthesis of 1-amino-3-(methylsulfinyl)propane carboxylic acid

Strunin, B. P.; Maslennikov, E. I.; Gusyejnov, F. I.; Sapozhnikov, Yu. E., Bashkirskii Khimicheskii Zhurnal, 2002, 9(1), 39-40

Synthetic Circuit 6

59-51-8

820-10-0

62697-73-8

Reaction Conditions

1.1 Reagents: Hydrogen peroxide

Reference

The biosynthesis of the aroma volatile 2-methyltetrahydrothiophen-3-one in the bacterium Chitinophaga Fx7914

Nawrath, Thorben; Gerth, Klaus; Mueller, Rolf; Schulz, Stefan, ChemBioChem, 2010, 11(13), 1914-1919

Synthetic Circuit 7

59-51-8

820-10-0

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: 2362518-85-0 Solvents: Water ; 35 min, 50 °C

Reference

Peroxo-Cerium(IV)-Containing Polyoxometalates: [CeIV6(O2)9(GeW10O37)3]24-, a Recyclable Homogeneous Oxidation Catalyst

Qasim, Hafiz M.; Ayass, Wassim W. ; Donfack, Patrice; Mougharbel, Ali S. ; Bhattacharya, Saurav; et al, Inorganic Chemistry, 2019, 58(17), 11300-11307